Cas no 2138806-81-0 (1-{bicyclo4.1.0heptan-1-yl}-3-ethoxyprop-2-en-1-one)

• Product Name: 1-{bicyclo4.1.0heptan-1-yl}-3-ethoxyprop-2-en-1-one
• CAS No: 2138806-81-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6055829
• PubChem ID: 165474248
• Update Time: 2025-07-15

1-{bicyclo4.1.0heptan-1-yl}-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo4.1.0heptan-1-yl}-3-ethoxyprop-2-en-1-one
• 2138806-81-0
• 1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one
• EN300-1127434

• Inchi： 1S/C12H18O2/c1-2-14-8-6-11(13)12-7-4-3-5-10(12)9-12/h6,8,10H,2-5,7,9H2,1H3/b8-6+
• InChI Key： MMKKTCPMZXINPM-SOFGYWHQSA-N
• SMILES： O=C(/C=C/OCC)C12CCCCC1C2

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-{bicyclo4.1.0heptan-1-yl}-3-ethoxyprop-2-en-1-one

Chemical Profile of 1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one (CAS No. 2138806-81-0)

1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one, identified by its Chemical Abstracts Service number 2138806-81-0, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique bicyclic framework and potential bioactivity. This compound belongs to the class of oxygen-containing heterocycles, specifically featuring a cycloheptene core substituted with an ethoxy group and an acetyl moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable scaffold for medicinal chemistry applications.

The molecular structure of 1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one consists of a seven-membered ring system with two double bonds, creating a bicyclic architecture that is both rigid and versatile. The acetyl group at the 1-position and the ethoxy group at the 3-position introduce polarity and reactivity, enabling various chemical transformations and interactions with biological targets. This structural motif has been explored in the development of novel therapeutic agents, particularly in the quest to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in leveraging natural product-inspired scaffolds for drug discovery. The bicyclic core found in 1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one bears resemblance to several bioactive molecules isolated from plants and microorganisms, which have demonstrated efficacy in preclinical and clinical settings. The compound’s ability to adopt multiple conformations due to its cyclic nature allows for optimized binding interactions with biological macromolecules, making it an attractive candidate for further investigation.

One of the most compelling aspects of 1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one is its potential as a precursor for more complex derivatives through functional group modifications. For instance, the acetyl group can be hydrolyzed or converted into other ester or amide functionalities, while the ethoxy group can be replaced with other alkoxy or aryl groups to fine-tune physicochemical properties such as solubility and metabolic stability. These modifications are crucial in medicinal chemistry for improving pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry have enabled the rapid screening of compounds like 1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one for their potential bioactivity using virtual screening techniques. By integrating molecular docking simulations with experimental validation, researchers can accelerate the discovery process and identify lead compounds with high affinity for specific biological targets. This approach has been particularly successful in targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in various chronic diseases.

The synthesis of 1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires precise control over reaction conditions to ensure high yield and enantiopurity, which is critical for pharmaceutical applications where stereochemistry plays a pivotal role in efficacy and safety. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have significantly enhanced the accessibility of such complex molecules.

From a biological perspective, 1-{bicyclo[4.1.0]heptan-1-yl}-3-ethoxyprop-2-en-1-one has shown promise as an inhibitor of certain enzymes linked to cancer progression and inflammation-related disorders. Preclinical studies have indicated that derivatives of this compound may disrupt signaling pathways involved in cell proliferation and apoptosis, offering a potential therapeutic intervention strategy against these conditions. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile before human trials can commence.

The role of CAS No. 2138806-81-0 as a reference point for this compound underscores its significance in scientific literature and patent databases. Researchers often use CAS numbers to ensure accurate identification and retrieval of chemical information, facilitating collaboration across academic institutions and pharmaceutical companies worldwide. As new synthetic routes are developed and biological assays refined, the data associated with this CAS number will continue to grow, providing valuable insights into its utility.

In conclusion, 1-{bicyclo[4. 10 heptan -11 yl } -13 eth oxy prop -12 en -11 one (CAS No .2138806 -81 -01) represents a structurally intriguing molecule with potential applications in drug discovery . Its unique bicyclic scaffold , combined with functional groups that enable diverse chemical modifications , makes it a compelling candidate for further exploration . Advances in synthetic chemistry , computational modeling , and biological screening are poised to unlock new possibilities for this compound , contributing to the development of innovative therapeutic solutions . p >